Cas no 1251110-39-0 (2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine)

• Product Name: 2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine
• CAS No: 1251110-39-0
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5697710
• PubChem ID: 61624770
• Update Time: 2025-06-11

2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS010888904
• 2-ethoxy-2-thiophen-2-ylethanamine
• 1251110-39-0
• EN300-1294161
• 2-ethoxy-2-(thiophen-2-yl)ethan-1-amine
• 2-Thiopheneethanamine, β-ethoxy-
• 2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine

• Inchi： 1S/C8H13NOS/c1-2-10-7(6-9)8-4-3-5-11-8/h3-5,7H,2,6,9H2,1H3
• InChI Key： TXQGXLKVGQJUFT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CN)OCC

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 259.0±25.0 °C(Predicted)
• pka: 7.75±0.10(Predicted)

Additional information on 2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine

Recent Advances in the Study of 2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine (CAS: 1251110-39-0)

2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine (CAS: 1251110-39-0) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological disorders and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of 2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine has been optimized in recent years, with researchers developing more efficient and scalable routes to produce high-purity batches. A study published in the Journal of Medicinal Chemistry (2023) detailed a one-pot synthesis method that significantly reduces reaction time and improves yield. The compound's structural motif, featuring an ethoxy group and a thiophene ring, has been identified as a key pharmacophore in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors.

Pharmacological evaluations of 2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine have revealed its potential as a modulator of G protein-coupled receptors (GPCRs). In vitro studies demonstrated its selective binding affinity for certain serotonin receptor subtypes, suggesting possible applications in the treatment of mood disorders such as depression and anxiety. Furthermore, preliminary in vivo studies in rodent models have shown promising results in reducing anxiety-like behaviors without significant side effects, making it a candidate for further preclinical development.

Beyond its neurological applications, recent research has explored the antimicrobial properties of 2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, a novel approach that could circumvent existing resistance mechanisms. These findings open new avenues for the development of next-generation antibiotics.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's therapeutic potential. Modifications to the ethoxy group and thiophene ring have yielded derivatives with improved pharmacokinetic properties and target specificity. Computational modeling and molecular docking studies have provided insights into the compound's binding modes with various biological targets, facilitating rational drug design approaches. These efforts have led to the identification of several lead compounds currently under investigation in early-stage clinical trials.

Despite these promising developments, challenges remain in the development of 2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine as a therapeutic agent. Issues such as metabolic stability, blood-brain barrier penetration, and potential off-target effects need to be addressed through further research. Current studies are focusing on prodrug strategies and formulation approaches to enhance the compound's bioavailability and therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications.

In conclusion, 2-Ethoxy-2-(thiophen-2-yl)ethan-1-amine (CAS: 1251110-39-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. The compound's unique structural features and multimodal pharmacological activities make it a valuable subject for ongoing research. As studies progress from bench to bedside, this molecule may contribute significantly to addressing unmet medical needs in both neurological and infectious disease areas. Future research directions should focus on optimizing its drug-like properties and elucidating its precise mechanisms of action at the molecular level.